![molecular formula C6H10N2O B1489137 1-(2-methyl-2H-pyrazol-3-yl)-ethanol CAS No. 57527-92-1](/img/structure/B1489137.png)
1-(2-methyl-2H-pyrazol-3-yl)-ethanol
Overview
Description
1-(2-methyl-2H-pyrazol-3-yl)-ethanol, also known as MPE, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Palladium(II) and Platinum(II) Complexes
The study by Pérez et al. (2013) involves the synthesis of palladium(II) and platinum(II) complexes using ligands derived from 2-(5-methyl-3-phenyl-1H-pyrazol-1-yl)ethanol and its isomers. These complexes were characterized by various spectroscopic methods and X-ray diffraction, highlighting the potential of pyrazole derivatives in the development of transition metal complexes with specific coordination geometries and bonding interactions (Pérez et al., 2013).
Polysubstituted Pyrazoles and Isoxazoles
Chagarovskiy et al. (2016) developed a Brønsted acid-initiated reaction to synthesize 2-(pyrazol-4-yl)- and 2-(isoxazol-4-yl)ethanols, demonstrating the versatility of pyrazole ethanol derivatives in constructing bioactive compounds and potential antitumor agents (Chagarovskiy et al., 2016).
Antimicrobial Activity
Banoji et al. (2022) reported on the synthesis of pyrazol-4-yl- and 2H-chromene-based substituted anilines demonstrating significant antibacterial and antifungal activities. This indicates the potential pharmaceutical application of pyrazole derivatives in the development of new antimicrobial agents (Banoji et al., 2022).
Novel Heterocycles Synthesis
Kariuki et al. (2022) synthesized novel pyrazol-1-yl)thiazoles and triazol-4-yl)thiazoles, demonstrating the potential of pyrazole derivatives in the synthesis of new heterocyclic compounds, which may have applications in medicinal chemistry and materials science (Kariuki et al., 2022).
Mechanism of Action
The mechanism of action of a compound depends on its chemical structure and the functional groups it contains. In the case of pyrazole derivatives, their biological activity can often be attributed to their ability to interact with various enzymes and receptors in the body. For example, some pyrazole derivatives have been found to inhibit the enzyme cyclooxygenase, which plays a key role in the inflammatory response .
The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can be influenced by factors such as its molecular weight, polarity, and solubility. For instance, compounds with low molecular weight and moderate polarity are often well absorbed in the gastrointestinal tract .
properties
IUPAC Name |
1-(2-methylpyrazol-3-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-5(9)6-3-4-7-8(6)2/h3-5,9H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAIGDGUZDCESQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=NN1C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57527-92-1 | |
Record name | 1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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